3-chloro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H18ClN3O3/c1-27-17-7-5-14(6-8-17)18-9-10-19(25)24(23-18)12-11-22-20(26)15-3-2-4-16(21)13-15/h2-10,13H,11-12H2,1H3,(H,22,26)
• InChI Key: CHBXTBUODZJTRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H18ClN3O3
• Molecular Weight: 383.8 g/mol

Description

3-chloro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of pyridazinone derivatives and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

The synthesis of complex benzamide derivatives, including compounds similar to the one , often involves intricate reactions that yield compounds with potential biological activities. For instance, Meerpoel et al. (1993) developed a series of 6-methoxy- and 6-chloro-2(1H)-pyridinone acyclo-C-nucleosides from 2H-1,4-oxazin-2-ones, showcasing the versatility of chloro and methoxy substituents in synthesizing nucleoside analogs (Meerpoel, G., Joly, G., & Hoornaert, G., 1993).

Potential Biological Activities

Research into compounds with similar structures has indicated varied biological activities, offering insights into their potential therapeutic applications. For example, synthesis efforts by Al-Kamali et al. (2014) on novel thieno[2,3-c]pyridazines starting from 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine highlight the methodological approaches to exploring their antibacterial activities (Al-Kamali, A. S., Al-Hazmi, A., Alhousami, M., & Al-Masany, M. A., 2014).

Structural and Computational Studies

The compound's structural features and their implications have been a subject of interest. Sallam et al. (2021) synthesized 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, conducting extensive structural analysis, DFT calculations, and Hirshfeld surface studies, which could provide insights into the electronic and spatial properties that influence biological activity (Sallam, H. H., Mohammed, Y. H., Al-Ostoot, F. H., Sridhar, M. A., & Khanum, S., 2021).

Antimicrobial Studies

Investigations into the antimicrobial efficacy of benzamide derivatives are critical for identifying new therapeutic agents. A study by Karanth et al. (2018) on Schiff base benzamides derived from a thiophene-2-yl moiety, which shares a structural resemblance with the specified compound, demonstrated significant antimicrobial activity, indicating the potential of such compounds in developing new antimicrobial agents (Karanth, S. N., Badiadka, N., Kunhanna, S. B., Shashidhara, K. S., & Yegneswaran, P. P., 2018).